Cas no 33468-32-5 (2-Methyl-L-tryptophan)

2-Methyl-L-tryptophan is a synthetic amino acid derivative with unique structural and functional properties. It exhibits increased stability and bioavailability compared to L-tryptophan, which enhances its potential in pharmaceutical applications. Its distinct chemical structure enables it to modulate neurotransmitter systems, potentially offering therapeutic benefits in various neurological disorders.

2-Methyl-L-tryptophan structure

Product Name:2-Methyl-L-tryptophan

CAS No:33468-32-5

MF:C₁₂H₁₄N₂O₂

MW:218.251762866974

CID:305932

PubChem ID:12991541

Update Time:2025-10-16

2-Methyl-L-tryptophan Chemical and Physical Properties

Names and Identifiers

- L-Tryptophan, 2-methyl-
- H-Trp(2-Me)-OH
- 2-METHYL-L-TRYPTOPHAN
- 2-Methyltryptophan
- L-2-METHYLTRYPTOPHAN
- tryptophan, 2-methyl-
- DTXSID50955096
- (2S)-2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid
- AKOS027425150
- UNII-I2C3UL6D63
- D86849
- (S)-2-Amino-3-(2-methyl-1H-indol-3-yl)propanoic acid
- CS-0451289
- SCHEMBL195997
- Q27158919
- WS-00729
- (S)-2-Amino-3-(2-methyl-1H-indol-3-yl)propanoicacid
- 33468-32-5
- I2C3UL6D63
- CHEBI:86128
- CHEBI:85908
- 2-methyl-L-tryptophan zwitterion
- DTXCID001383099
- 2-Methyl-L-tryptophan
- MDL： MFCD01318648
- Inchi： 1S/C12H14N2O2/c1-7-9(6-10(13)12(15)16)8-4-2-3-5-11(8)14-7/h2-5,10,14H,6,13H2,1H3,(H,15,16)/t10-/m0/s1
- InChI Key： BXJSOEWOQDVGJW-JTQLQIEISA-N
- SMILES： OC([C@H](CC1=C(C)NC2C=CC=CC1=2)N)=O

Computed Properties

Exact Mass: 218.10562
Monoisotopic Mass: 218.105528
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.7
Topological Polar Surface Area: 79.1

Experimental Properties

Density: 1.313
Boiling Point: 452.8°Cat760mmHg
Flash Point: 227.6°C
Refractive Index: 1.677
PSA: 79.11

2-Methyl-L-tryptophan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199008554-1g	(S)-2-Amino-3-(2-methyl-1H-indol-3-yl)propanoic acid	33468-32-5	97%	1g	$561.60	2023-09-02
Chemenu	CM147675-1g	(S)-2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid	33468-32-5	97%	1g	$486	2021-06-09
TRC	M240000-50mg	2-Methyl-L-tryptophan	33468-32-5		50mg	$ 110.00	2022-06-02
TRC	M240000-100mg	2-Methyl-L-tryptophan	33468-32-5		100mg	$ 185.00	2022-06-02
TRC	M240000-250mg	2-Methyl-L-tryptophan	33468-32-5		250mg	$ 365.00	2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H48850-5g	H-Trp(2-Me)-OH	33468-32-5	95%	5g	¥8060.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H48850-1g	H-Trp(2-Me)-OH	33468-32-5	95%	1g	¥1710.0	2023-09-07
Chemenu	CM147675-1g	(S)-2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid	33468-32-5	97%	1g	$***	2023-05-30
A2B Chem LLC	AG07832-250mg	2-Methyl-l-tryptophan	33468-32-5	97%	250mg	$315.00	2024-04-20
A2B Chem LLC	AG07832-500mg	2-Methyl-l-tryptophan	33468-32-5	97%	500mg	$445.00	2024-04-20